2-Bromo-6-cyclopropoxy-N-methylaniline

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 2-bromo-6-cyclopropyloxy-N-methylaniline
• InChI: InChI=1S/C10H12BrNO/c1-12-10-8(11)3-2-4-9(10)13-7-5-6-7/h2-4,7,12H,5-6H2,1H3
• InChI Key: VLDSVDZMNFKLHK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC=C1Br)OC2CC2

Description

2-Bromo-6-cyclopropoxy-N-methylaniline is a substituted aniline derivative characterized by a bromine atom at the 2-position, a cyclopropoxy group at the 6-position, and an N-methyl substituent on the aromatic amine. This compound is of interest in medicinal and synthetic chemistry due to its unique substituent combination. Bromine at the 2-position may influence electronic properties and reactivity in cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The methylation of the nitrogen atom can be achieved using methylating agents such as methyl iodide under basic conditions .

Industrial Production Methods

Industrial production of 2-Bromo-6-cyclopropoxy-N-methylaniline typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-cyclopropoxy-N-methylaniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the nitrogen atom and other functional groups.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by a boronic acid derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide and potassium tert-butoxide under basic conditions.

Oxidation: Reagents such as potassium permanganate and chromium trioxide can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can yield various substituted aniline derivatives .

Scientific Research Applications

2-Bromo-6-cyclopropoxy-N-methylaniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-6-cyclopropoxy-N-methylaniline involves its interaction with specific molecular targets and pathways. The bromine and cyclopropoxy groups play a crucial role in its binding affinity and selectivity towards target proteins and enzymes . The compound can inhibit or activate certain biological pathways, leading to its observed effects in various applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key structural analogs include bromo-fluoro-methyl aniline derivatives (), which share positional and functional group similarities but differ in substituent types and electronic effects. A comparative analysis is provided below:

Compound Name	Substituents (Positions)	Key Features	Similarity Score (vs. Target)
2-Bromo-6-cyclopropoxy-N-methylaniline	Br (2), cyclopropoxy (6), N-CH₃	Steric bulk from cyclopropoxy; reduced basicity due to N-methylation	Reference compound
2-Bromo-4-fluoro-6-methylaniline	Br (2), F (4), CH₃ (6)	Electron-withdrawing F enhances electrophilicity; CH₃ increases lipophilicity	0.84
4-Bromo-3-fluoro-5-methylaniline	Br (4), F (3), CH₃ (5)	Altered substitution pattern may favor meta-directed reactions	0.84
5-Bromo-2-fluoro-4-methylaniline	Br (5), F (2), CH₃ (4)	Fluorine at ortho position may hinder rotation; CH₃ enhances steric effects	0.82
5-Bromo-4-fluoro-2-methylaniline	Br (5), F (4), CH₃ (2)	Methyl at ortho position increases steric hindrance near amine	0.82

Structural and Electronic Differences

• Substituent Types : The target compound’s cyclopropoxy group is bulkier and more electron-donating (via oxygen lone pairs) compared to fluorine or methyl groups in analogs. This may increase steric hindrance and alter solubility .
• Positional Effects : Bromine at the 2-position (vs. 4 or 5 in analogs) may direct electrophilic substitution reactions to specific sites.